Cas no 30894-16-7 (6-tert-Butyl-4-chloro-m-cresol)

• Product Name: 6-tert-Butyl-4-chloro-m-cresol
• CAS No: 30894-16-7
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD01731707
• CID: 314074
• PubChem ID: 35634
• Update Time: 2025-04-19

6-tert-Butyl-4-chloro-m-cresol Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,2-methyl-N-(2-methylpropyl)-N-nitro-
• 2-tert-butyl-4-chloro-5-methylphenol
• 2-tert-butyl-4-chloro-5-methyl-phenol
• 4-chloro-2-t-butyl-5-methylphenol
• 4-chloro-3-methyl-6-tert-butyl-phenol
• 6-tert-Butyl-4-chloro-m-cresol
• AC1L1U3D
• Caswell No. 126
• CTK4G6115
• EPA Pesticide Chemical Code 226200
• m-CRESOL, 6-tert-BUTYL-4-CHLORO-
• Methyl chlorothymol
• UNII-0D2C49X67E
• AS-67764
• NS00124300
• Q27236626
• 2-(t-butyl)-4-chloro-5-methylphenol
• CS-0036892
• Phenol, 4-chloro-2-(1,1-dimethylethyl)-5-methyl-
• AKOS006279037
• BUTYL-4-CHLORO-M-CRESOL, 6-TERT-
• AM806026
• MFCD01731707
• 30894-16-7
• CHEMBL3274801
• SCHEMBL225785
• PDCFFHOQPXOVDC-UHFFFAOYSA-N
• 2-(tert-Butyl)-4-chloro-5-methylphenol
• 0D2C49X67E
• DTXSID3041455
• SY124559
• DB-408471

• MDL： MFCD01731707
• Inchi： 1S/C11H15ClO/c1-7-5-10(13)8(6-9(7)12)11(2,3)4/h5-6,13H,1-4H3
• InChI Key： PDCFFHOQPXOVDC-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1)C(C)(C)C)O

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 198.081143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.087
• Boiling Point: 261.1°Cat760mmHg
• Flash Point: 111.7°C
• Refractive Index: 1.527
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes